Benzenamine, 4,4'-azobis[N,N-dimethyl-

• CAS RN: 6257-64-3
• Molecular Formula: C16H20N4
• Molecular Weight: 268.36 g/mol
• IUPAC Name: 4-[[4-(dimethylamino)phenyl]diazenyl]-N,N-dimethylaniline
• InChI: InChI=1S/C16H20N4/c1-19(2)15-9-5-13(6-10-15)17-18-14-7-11-16(12-8-14)20(3)4/h5-12H,1-4H3
• InChI Key: NMTGSDIMWJJCNO-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=C(C=C1)N=NC2=CC=C(C=C2)N(C)C
• Pictograms: Acute Toxic; Irritant

Description

Benzenamine, 4,4’-azobis[N,N-dimethyl-] is a complex organic compound. It is a bicyclic aromatic amine that exists at room temperature as yellowish glistening leaflets or plates or as tan crystals with a faint odor. The molecular formula of this compound is C17H22N2.

Molecular Structure Analysis

The molecular structure of Benzenamine, 4,4’-azobis[N,N-dimethyl-] is quite complex. It has a total of 42 bonds; 22 non-H bonds, 14 multiple bonds, 4 rotatable bonds, 2 double bonds, 12 aromatic bonds, 2 six-membered rings, and 2 tertiary amines (aromatic).

Chemical Reactions Analysis

Benzenamine, 4,4’-azobis[N,N-dimethyl-] is known to undergo complex decomposition processes. There are four mass loss stages during its pyrolysis, and the heat release mainly occurs in the first and final decomposition stages. Different decomposition stages are accompanied by different decomposition products, some of which are considered toxic, such as HCN and CH4.

Physical And Chemical Properties Analysis

Benzenamine, 4,4’-azobis[N,N-dimethyl-] is a bicyclic aromatic amine that exists at room temperature as yellowish glistening leaflets or plates or as tan crystals. Its molecular weight is 254.3700.

Safety and Hazards

Benzenamine, 4,4’-azobis[N,N-dimethyl-] can pose safety hazards. It’s known to trigger thermal runaway accidents at high temperatures due to its specific –N=N– structure. It has the lowest apparent activation energy (91 kJ mol −1) and the highest heat release (4706 J g −1) compared with some commonly used azos, which means it will more easily suffer a serious runaway accident.